Cas no 913817-45-5 (4-((4-(Aminomethyl)benzyl)oxy)-6-chloropyrimidin-2-amine)

• Product Name: 4-((4-(Aminomethyl)benzyl)oxy)-6-chloropyrimidin-2-amine
• CAS No: 913817-45-5
• MF: C₁₂H₁₃N₄OCl
• MW: 264.711
• CID: 4472794
• PubChem ID: 86632761
• Update Time: 2024-12-09

4-((4-(Aminomethyl)benzyl)oxy)-6-chloropyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-((4-(Aminomethyl)benzyl)oxy)-6-chloropyrimidin-2-amine
• BS-18237
• MFCD31568523
• SB60684
• 4-[[4-(aminomethyl)phenyl]methoxy]-6-chloropyrimidin-2-amine
• 4-[[4-(Aminomethyl)phenyl]methoxy]-6-chloro-pyrimidin-2-amine
• 913817-45-5
• CS-0186854
• DS-001316
• C12H13ClN4O
• SCHEMBL2749327
• C77119
• LCZC2145
• AKOS037649412
• 6-(4-Aminomethyl-benzyloxy)-2-amino-4-chloropyrimidine
• WFXBBTCFFCOXFA-UHFFFAOYSA-N

• Inchi： InChI=1S/C12H13ClN4O/c13-10-5-11(17-12(15)16-10)18-7-9-3-1-8(6-14)2-4-9/h1-5H,6-7,14H2,(H2,15,16,17)
• InChI Key： WFXBBTCFFCOXFA-UHFFFAOYSA-N
• SMILES： C1=CC(=CC=C1CN)COC2=CC(=NC(=N2)N)Cl

Computed Properties

• Exact Mass: 264.0777887g/mol
• Monoisotopic Mass: 264.0777887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 87Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines